![molecular formula C18H22N2O4 B6280131 3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione CAS No. 2138441-34-4](/img/no-structure.png)
3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
Overview
Description
3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione, also known as 5-hydroxy-4-oxo-2,3-dihydro-1H-isoindole-1-acetamide, is a small molecule that has recently gained attention in the scientific community due to its unique properties. It is a heterocyclic compound, meaning that it contains both carbon and nitrogen atoms in its ring structure. It is a versatile compound that can be used in a variety of applications, including drug synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione has a wide range of applications in scientific research. It has been used in the synthesis of various pharmaceuticals and drugs, as well as in organic chemistry and biochemistry. It has also been used as a starting material in the synthesis of other compounds, such as peptides, polymers, and oligonucleotides. Furthermore, it has been used in the synthesis of various dyes and pigments, and in the synthesis of polysaccharides.
Mechanism of Action
The mechanism of action of 3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, it is thought to act as an agonist of certain G-protein-coupled receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the growth of certain cancer cell lines and to reduce inflammation. It has also been shown to reduce the levels of certain hormones, such as cortisol and adrenaline, and to reduce the activity of certain enzymes involved in the metabolism of drugs and other compounds. Additionally, it has been found to reduce the activity of certain receptors involved in the regulation of certain physiological processes.
Advantages and Limitations for Lab Experiments
The use of 3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is relatively stable and easy to synthesize. Additionally, it is a versatile compound that can be used in a variety of applications. However, there are some limitations to its use in laboratory experiments. For example, it is not very soluble in water, which can limit its use in certain types of experiments. Additionally, it has a relatively low solubility in organic solvents, which can limit its use in certain types of experiments.
Future Directions
The potential applications of 3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione are vast and varied. One potential future direction for research is the development of new pharmaceuticals and drugs based on this compound. Additionally, further research could be conducted to investigate the potential of this compound to act as an inhibitor of certain enzymes and as an agonist of certain G-protein-coupled receptors. Additionally, further research could be conducted to investigate the potential of this compound to act as an inhibitor of certain types of cancer cells. Finally, further research could be conducted to investigate the potential of this compound to act as an antioxidant and to reduce inflammation.
Synthesis Methods
The synthesis of 3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione can be achieved through several different methods. The most common method is an acid-catalyzed condensation reaction between a primary amine and an aldehyde or ketone. This reaction produces an imine, which is then hydrolyzed to form the desired product. Other methods for the synthesis of this compound include the use of Wittig reagents or the use of organometallic reagents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione' involves the reaction of a piperidine-2,6-dione derivative with a 5-hydroxypentyl-substituted isoindole derivative.", "Starting Materials": [ "Piperidine-2,6-dione", "5-bromo-1-pentene", "Sodium hydride", "Dimethylformamide", "2,3-dihydro-1H-isoindole-1,3-dione", "Sodium hydroxide", "Hydrochloric acid", "Ethyl acetate", "Sodium chloride", "Magnesium sulfate", "Methanol" ], "Reaction": [ "Step 1: Piperidine-2,6-dione is reacted with sodium hydride in dimethylformamide to form the sodium salt of piperidine-2,6-dione.", "Step 2: 5-bromo-1-pentene is added to the reaction mixture and the resulting mixture is stirred at room temperature for several hours to form the 5-pentenyl-substituted piperidine-2,6-dione derivative.", "Step 3: The isoindole derivative is prepared by reacting 2,3-dihydro-1H-isoindole-1,3-dione with sodium hydroxide in water to form the sodium salt of the isoindole derivative.", "Step 4: The 5-pentenyl-substituted piperidine-2,6-dione derivative is then reacted with the sodium salt of the isoindole derivative in the presence of hydrochloric acid in ethyl acetate to form the desired compound.", "Step 5: The product is isolated by filtration, washed with water, and dried over magnesium sulfate. The crude product is then purified by recrystallization from methanol." ] } | |
CAS RN |
2138441-34-4 |
Product Name |
3-[4-(5-hydroxypentyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione |
Molecular Formula |
C18H22N2O4 |
Molecular Weight |
330.4 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
